(+)-Galeon
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Overview
Description
(+)-Galeon, also known as galeon, belongs to the class of organic compounds known as meta, para-diphenylether diarylheptanoids. These are cyclic diarylheptanoids where the two benzene rings are linked to each other by an ether group conjugated to the 3-position of one benzene ring and the 4-position of the other ring (+)-Galeon exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, (+)-galeon is primarily located in the membrane (predicted from logP). Outside of the human body, (+)-galeon can be found in herbs and spices. This makes (+)-galeon a potential biomarker for the consumption of this food product.
Scientific Research Applications
Hackathons in Scientific Research
- Hackathons can accelerate scientific discoveries by enhancing collaborative science, enabling peer review before results are published. They facilitate cross-validation of study designs and underlying data sets, promoting reproducibility in scientific analyses (Ghouila et al., 2018).
Institutional Ecology and Boundary Objects
- Scientific work is heterogeneous and requires cooperation between different actors and viewpoints. Boundary objects like repositories and standardized forms are crucial for translating between divergent viewpoints and maintaining identity across them (Star & Griesemer, 1989).
Development of Graduate Student Research Skills
- Research skill development in STEM graduate students follows a potential developmental trajectory, where abilities like situating work in context and generating testable hypotheses emerge early, while skills like data analysis develop later (Timmerman et al., 2013).
Evolution and Intersection of Scientific Disciplines
- Tools like Galaxy Evolution Explorer (Galex) help analysts understand the evolution and intersection of scientific disciplines, providing insights into the characteristics of disciplines and discovery of new topics (Li et al., 2020).
The Logic of Scientific Discovery
- Scientific research involves a multi-stage logical process. Each stage, from posing a scientific question to data evaluation, has its own difficulties and requires clear delineation to reduce errors and ambiguities (Popper, 1977).
properties
CAS RN |
191999-64-1 |
---|---|
Product Name |
(+)-Galeon |
Molecular Formula |
C20H22O4 |
Molecular Weight |
326.4 g/mol |
IUPAC Name |
4-hydroxy-17-methoxy-2-oxatricyclo[13.2.2.13,7]icosa-1(17),3,5,7(20),15,18-hexaen-10-one |
InChI |
InChI=1S/C20H22O4/c1-23-20-13-14-4-2-3-5-16(21)9-6-15-7-10-17(22)19(12-15)24-18(20)11-8-14/h7-8,10-13,22H,2-6,9H2,1H3 |
InChI Key |
QUSSPXNPULRXKG-UHFFFAOYSA-N |
SMILES |
COC1=C2C=CC(=C1)CCCCC(=O)CCC3=CC(=C(C=C3)O)O2 |
Canonical SMILES |
COC1=C2C=CC(=C1)CCCCC(=O)CCC3=CC(=C(C=C3)O)O2 |
melting_point |
178-180°C |
physical_description |
Solid |
synonyms |
galeon |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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